2-{[(E)-3-(1-ADAMANTYL)-3-OXO-1-PROPENYL]AMINO}-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-3-YL CYANIDE

• IUPAC Name: 2-[[(E)-3-(1-adamantyl)-3-oxoprop-1-enyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• InChI: InChI=1S/C22H26N2OS/c23-13-18-17-3-1-2-4-19(17)26-21(18)24-6-5-20(25)22-10-14-7-15(11-22)9-16(8-14)12-22/h5-6,14-16,24H,1-4,7-12H2/b6-5+
• InChI Key: GTOXXISFHVKVSQ-AATRIKPKSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC=CC(=O)C34CC5CC(C3)CC(C5)C4)C#N
• Isomeric SMILES: C1CCC2=C(C1)C(=C(S2)N/C=C/C(=O)C34CC5CC(C3)CC(C5)C4)C#N
• Molecular Formula: C22H26N2OS
• Molecular Weight: 366.5 g/mol

Description

2-{[(E)-3-(1-ADAMANTYL)-3-OXO-1-PROPENYL]AMINO}-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-3-YL CYANIDE is a complex organic compound characterized by its unique structure, which includes an adamantyl group, a benzothiophene ring, and a cyanide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(E)-3-(1-ADAMANTYL)-3-OXO-1-PROPENYL]AMINO}-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-3-YL CYANIDE involves multiple steps. One common method includes the following steps:

Alkylation: The initial step involves the alkylation of a suitable precursor with 1-adamantyl bromide in the presence of a base such as potassium carbonate.

Cyclization: The intermediate product undergoes cyclization to form the benzothiophene ring.

Amination: The resulting compound is then subjected to amination using an appropriate amine.

Cyanation: Finally, the compound is treated with a cyanating agent to introduce the cyanide group.

Industrial Production Methods

Industrial production of this compound typically involves optimizing the reaction conditions to achieve high yields and purity. This may include the use of advanced catalytic systems and continuous flow reactors to enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-{[(E)-3-(1-ADAMANTYL)-3-OXO-1-PROPENYL]AMINO}-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-3-YL CYANIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the adamantyl and benzothiophene moieties.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as sodium methoxide in methanol.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

2-{[(E)-3-(1-ADAMANTYL)-3-OXO-1-PROPENYL]AMINO}-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-3-YL CYANIDE has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 2-{[(E)-3-(1-ADAMANTYL)-3-OXO-1-PROPENYL]AMINO}-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-3-YL CYANIDE involves its interaction with specific molecular targets. The adamantyl group is known to enhance the compound’s stability and bioavailability, while the benzothiophene ring may interact with various enzymes and receptors. The cyanide group can participate in nucleophilic reactions, potentially leading to the formation of reactive intermediates that exert biological effects.

Comparison with Similar Compounds

Similar Compounds

Adapalene: A synthetic retinoid with a similar adamantyl group.

Memantine: An NMDA receptor antagonist with a related adamantyl structure.

Amantadine: An antiviral and antiparkinsonian agent with an adamantyl moiety.

Uniqueness

2-{[(E)-3-(1-ADAMANTYL)-3-OXO-1-PROPENYL]AMINO}-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHEN-3-YL CYANIDE is unique due to its combination of an adamantyl group, a benzothiophene ring, and a cyanide group, which imparts distinct chemical and biological properties not found in other similar compounds.